Cas no 2229111-28-6 (4,4-dimethoxy-2,2-dimethylbutan-1-amine)

• Product Name: 4,4-dimethoxy-2,2-dimethylbutan-1-amine
• CAS No: 2229111-28-6
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 6290821
• PubChem ID: 165707377
• Update Time: 2025-08-05

4,4-dimethoxy-2,2-dimethylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethoxy-2,2-dimethylbutan-1-amine
• EN300-1738211
• 2229111-28-6

• Inchi： 1S/C8H19NO2/c1-8(2,6-9)5-7(10-3)11-4/h7H,5-6,9H2,1-4H3
• InChI Key： BIRMJHKRKQAFEH-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)(C)CN)OC

Computed Properties

• Exact Mass: 161.141578849g/mol
• Monoisotopic Mass: 161.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 4,4-dimethoxy-2,2-dimethylbutan-1-amine

Introduction to 4,4-dimethoxy-2,2-dimethylbutan-1-amine (CAS No. 2229111-28-6)

4,4-dimethoxy-2,2-dimethylbutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229111-28-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amines, characterized by its structural complexity and functional groups that make it a versatile intermediate in synthetic chemistry. The presence of both methoxy and dimethyl substituents on the carbon chain imparts unique reactivity and potential applications in the development of novel therapeutic agents.

The molecular structure of 4,4-dimethoxy-2,2-dimethylbutan-1-amine consists of a central four-carbon backbone with two methoxy groups attached to the second and fourth carbon atoms, and two methyl groups attached to the second carbon atom. This arrangement results in a sterically hindered butane derivative, which can influence its solubility, reactivity, and biological interactions. The compound’s amine functionality at the terminal carbon makes it a potential precursor for further derivatization, including the formation of amides, esters, or other nitrogen-containing heterocycles.

In recent years, there has been growing interest in 4,4-dimethoxy-2,2-dimethylbutan-1-amine due to its potential role in medicinal chemistry. Its structural motif is reminiscent of several biologically active molecules, suggesting that it could serve as a scaffold for drug discovery. For instance, analogs with similar structural features have been explored in the development of kinase inhibitors and other enzyme-targeting agents. The compound’s ability to undergo nucleophilic substitution reactions makes it a valuable building block for constructing more complex pharmacophores.

One of the most compelling aspects of 4,4-dimethoxy-2,2-dimethylbutan-1-amine is its utility in multi-step synthetic pathways. Researchers have leveraged its reactivity to develop efficient synthetic routes to more complex molecules. For example, it has been used as an intermediate in the synthesis of chiral auxiliaries and ligands for asymmetric catalysis. The compound’s stability under various reaction conditions further enhances its appeal as a synthetic intermediate.

The pharmacological potential of 4,4-dimethoxy-2,2-dimethylbutan-1-amine has also been explored in preclinical studies. While not yet approved for any specific therapeutic indication, preliminary research suggests that derivatives of this compound may exhibit interesting biological activities. For instance, modifications to the amine group or the methoxy substituents could lead to compounds with enhanced binding affinity to target proteins or improved metabolic stability. These findings underscore the importance of 4,4-dimethoxy-2,2-dimethylbutan-1-amine as a starting point for further investigation.

From a chemical biology perspective, 4,4-dimethoxy-2,2-dimethylbutan-1-amine offers insights into how structural features influence molecular recognition processes. The steric bulk provided by the dimethyl groups can modulate interactions with biological targets, potentially leading to selective binding or altered pharmacokinetic profiles. This aspect is particularly relevant in drug design efforts aimed at improving target specificity and reducing side effects.

The synthesis of 4,4-dimethoxy-2,2-dimethylbutan-1-amine itself is an intriguing challenge from an organic chemistry standpoint. While no detailed synthetic routes have been widely published for this specific compound as of yet (CAS No. 2229111-28-6), it is likely that established methods for constructing similar structures could be adapted for its preparation. Key strategies might include alkylation reactions followed by functional group transformations such as methylation and methoxylation.

The use of computational methods has also become increasingly important in studying compounds like 4,4-dimethoxy-2,2-dimethylbutan-1-amine. Molecular modeling techniques can predict how this molecule might interact with biological targets at the atomic level. These predictions can guide experimental efforts by highlighting potential binding sites or identifying necessary modifications to enhance activity.

In conclusion, 4 , 4 - dimethoxy - 2 , 2 - dimethylbutan - 1 - amine ( CAS No . 2229111 - 28 - 6 ) represents an exciting opportunity for both synthetic chemists and medicinal researchers . Its unique structural features , coupled with its potential biological relevance , make it a promising candidate for further exploration . As our understanding of chemical biology evolves , compounds like this one will continue to play a crucial role in advancing drug discovery efforts .